Target Description

Cholesteryl Ester Transfer Protein (CETP) is a plasma glycoprotein that facilitates the transfer of cholesteryl esters and triglycerides among lipoproteins, primarily between HDL and VLDL/LDL. By promoting the exchange of cholesteryl esters from HDL to apoB-containing lipoproteins, CETP plays a crucial role in reverse cholesterol transport and lipoprotein metabolism. Inhibition of CETP is a therapeutic strategy aimed at increasing HDL-C levels and potentially reducing cardiovascular risk.
